Cas no 153437-52-6 (2-amino-5-(morpholin-4-yl)benzoic acid)

2-amino-5-(morpholin-4-yl)benzoic acid Properties

Names and Identifiers

• 2-Amino-5-morpholinobenzoic acid
• 2-amino-5-(4-morpholinyl)Benzoic acid
• 2-AMINO-5-MORPHOLIN-4-YLBENZOIC ACID
• 2-Amino-5-(morpholin-4-yl)benzoic acid
• Benzoic acid, 2-amino-5-(4-morpholinyl)-
• 2-Amino-5-morpholinobenzoicAcid
• HFHMPAKMODSNJN-UHFFFAOYSA-N
• 5453AJ
• TRA0068518
• NE56683
• SY006953
• Z131022022
• +Expand

• MDL： MFCD07688007
• InChIKey： HFHMPAKMODSNJN-UHFFFAOYSA-N
• Inchi： 1S/C11H14N2O3/c12-10-2-1-8(7-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2,(H,14,15)
• SMILES： O1C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C(C(=O)O[H])C=2[H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 222.10052
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 16
• Complexity: 254
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8

Experimental Properties

• PSA: 75.79